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Compound of Interest
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CAS No.: 622-56-0
Cat. No.: B1581526
Get Quote
. J

Executive Summary

Myristanilide (N-myristoylaniline) and its derivatives represent a specialized class of fatty acid
amides (FAASs) that bridge the gap between simple lipids and pharmacologically active small
molecules. Characterized by a 14-carbon saturated fatty acyl chain (myristoyl) coupled to an
aromatic aniline headgroup, these compounds exhibit a unique amphiphilic profile. This guide
provides a comprehensive technical analysis of their synthesis, physicochemical properties,
and biological applications, specifically focusing on their utility as membrane-active
antimicrobial agents and potential cytotoxic scaffolds.

Part 1: Chemical Identity & Synthesis[1][2][3][4]
Structural Overview

Myristanilide (CAS: 622-56-0) consists of a hydrophobic C14 tail and a polar, aromatic amide
head. This structure imparts significant lipophilicity, facilitating rapid intercalation into lipid
bilayers—a critical feature for its mechanism of action.

e IUPAC Name:N-phenyltetradecanamide
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e Molecular Formula: C20H33NO

e Molecular Weight: 303.49 g/mol

Synthetic Methodology

The most robust synthesis route utilizes a modified Schotten-Baumann reaction. This method
ensures high yield and purity by neutralizing the hydrochloric acid byproduct in situ.

Reaction Scheme:

Visualization: Synthesis Workflow

The following diagram outlines the critical process steps and decision points in the synthesis of
myristanilide derivatives.
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Caption: Step-by-step Schotten-Baumann synthesis workflow for N-myristoylaniline derivatives.

Part 2: Physicochemical Properties[5][6][7]

The utility of myristanilide derivatives in drug delivery and pharmacology is dictated by their
physicochemical constants. The high LogP value indicates a strong preference for lipid
environments, necessitating specific formulation strategies (e.g., liposomes or nano-emulsions)
for biological testing.
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Property Value | Description Experimental Note

Physical State White crystalline powder Recrystallized from ethanol

Sharp transition indicates high

Melting Point 81-84°C )
purity
) o Predicted; indicates high
LogP (Lipophilicity) ~7.6 o
membrane affinity
Solubility (Water) < 0.1 mg/mL Practically insoluble
Soluble in DCM, CHCls, DMSO stock recommended for

Solubility (Organic
y (0rg ) DMSO bioassays

Non-ionizable at physiological

pKa (Amide N-H) ~15
pH

Part 3: Biological Mechanisms & Applications[8][9]
[10]
Antimicrobial Activity (Membrane Disruption)

Fatty acid anilides function primarily as non-ionic surfactants. The C14 chain inserts into the
bacterial phospholipid bilayer, causing lateral expansion and increasing membrane fluidity. This
leads to:

e Depolarization: Loss of membrane potential.
o Leakage: Efflux of intracellular ions (K+) and metabolites.
» Lysis: Eventual physical disruption of the cell envelope.

Specificity: Activity is generally higher against Gram-positive bacteria (e.g., S. aureus) due to
the lack of a protective outer lipopolysaccharide (LPS) membrane found in Gram-negative
species.

Cytotoxicity and Anticancer Potential

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Derivatives with specific ring substitutions (e.g., p-chloro, p-nitro) have shown cytotoxicity
against cancer cell lines (e.g., KB, HelLa). The mechanism often involves:

e Tubulin Interaction: Similar to colchicine, some anilides can bind to tubulin, inhibiting
polymerization and arresting cells in mitosis.

» Mitochondrial Uncoupling: The lipophilic cation nature of some derivatives allows them to

disrupt the mitochondrial proton gradient.

Visualization: Mechanism of Action
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Caption: Kinetic mechanism of bacterial cell lysis induced by myristanilide membrane

insertion.

Part 4: Structure-Activity Relationship (SAR)
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Modifying the myristanilide scaffold alters its pharmacological profile. The SAR can be divided
into two regions: the fatty acid tail and the aniline head.

Fatty Acid Chain (Tail)

o C14 (Myristoyl): Optimal for antimicrobial activity. Shorter chains (C10-C12) may lack
sufficient hydrophobicity to anchor stably in the membrane, while longer chains (C16-C18)
can lead to aggregation and reduced solubility (the "cutoff effect").

o Unsaturation: Introducing a cis-double bond (e.g., myristoleyl) increases membrane fluidity
perturbation but decreases oxidative stability.

Aniline Ring (Head)

o Electron-Withdrawing Groups (EWG): Substituents like -Cl, -NOz, -CFs at the para position
increase metabolic stability (resistance to hydroxylation) and often enhance cytotoxicity.

o Electron-Donating Groups (EDG): Substituents like -OCHs, -CHs generally reduce toxicity
but may improve solubility.

o Steric Bulk: Large groups at the ortho position can hinder amide hydrolysis, prolonging half-
life.

Visualization: SAR Logic
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Caption: SAR map highlighting critical zones for chemical optimization of myristanilide.

Part 5: Experimental Protocols
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Synthesis of p-Chloro-Myristanilide

Objective: Synthesize 4'-chlorotetradecananilide.

Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 4-chloroaniline (10 mmol,
1.27 g) and triethylamine (12 mmol, 1.67 mL) in anhydrous dichloromethane (DCM) (50 mL).

Addition: Cool the solution to 0°C using an ice bath. Add myristoyl chloride (10 mmol, 2.7
mL) dropwise over 20 minutes via a pressure-equalizing addition funnel.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4 hours.
Monitor via TLC (Hexane:Ethyl Acetate 4:1).

Workup: Wash the reaction mixture successively with 1M HCI (2 x 30 mL), saturated
NaHCOs (2 x 30 mL), and brine (30 mL).

Drying: Dry the organic layer over anhydrous MgSOa, filter, and concentrate under reduced
pressure.

Purification: Recrystallize the crude solid from hot ethanol. Filter and dry under vacuum to
yield white crystals.

Minimum Inhibitory Concentration (MIC) Assay

Objective: Determine antimicrobial efficacy against S. aureus.

Stock Solution: Dissolve myristanilide derivative in DMSO to a concentration of 10 mg/mL.

Inoculum: Prepare a bacterial suspension of S. aureus (ATCC 29213) adjusted to

CFU/mL in Mueller-Hinton Broth.

Plating: Add 100 L of broth to each well of a 96-well plate. Perform serial 2-fold dilutions of
the test compound (Range: 512 pg/mL to 1 pg/mL).

Incubation: Incubate plates at 37°C for 18-24 hours.

Readout: The MIC is defined as the lowest concentration showing no visible growth
(turbidity). Use Resazurin dye (0.01%) for visual confirmation (Blue = No Growth, Pink =
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Growth).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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